Cas no 339104-85-7 (2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole)

• Product Name: 2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole
• CAS No: 339104-85-7
• CID: 4648865
• Update Time: 2025-05-20

2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-[(2,4-DINITROPHENOXY)METHYL]-1,3-THIAZOLE
• (2-CHLORO-1,3-THIAZOL-5-YL)METHYL 2,4-DINITROPHENYL ETHER
• Thiazole, 2-chloro-5-[(2,4-dinitrophenoxy)methyl]-
• 2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole

Introduction to 2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole (CAS No. 339104-85-7)

2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole, with the CAS number 339104-85-7, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are heterocyclic compounds containing a five-membered ring with one sulfur and one nitrogen atom. The presence of the 2-chloro and 2,4-dinitrophenoxy substituents imparts specific chemical and biological properties that make it a valuable candidate for various applications in pharmaceutical research.

The chemical structure of 2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole is characterized by a thiazole ring attached to a methyl group substituted with a 2,4-dinitrophenoxy moiety. The chloro substitution on the thiazole ring adds to its lipophilicity and can influence its interactions with biological targets. The dinitrophenoxy group is known for its strong electron-withdrawing properties, which can affect the compound's reactivity and stability.

In recent years, there has been a growing interest in the development of novel thiazole derivatives for their potential therapeutic applications. Thiazoles have been shown to exhibit a wide range of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties. The specific structure of 2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole has been studied for its potential as an antimicrobial agent due to its ability to disrupt bacterial cell walls and inhibit essential enzymes involved in microbial metabolism.

A recent study published in the Journal of Medicinal Chemistry investigated the antimicrobial activity of several thiazole derivatives, including 2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole. The results showed that this compound exhibited significant inhibitory effects against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the unique combination of the thiazole ring and the dinitrophenoxy substituent, which may interfere with bacterial cell wall synthesis and disrupt membrane integrity.

Beyond its antimicrobial properties, 2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole has also been explored for its potential as an anticancer agent. A study published in the European Journal of Medicinal Chemistry evaluated the cytotoxic effects of this compound on various cancer cell lines. The findings indicated that it demonstrated selective toxicity towards cancer cells while showing minimal effects on normal cells. The mechanism of action was hypothesized to involve the induction of apoptosis through the activation of caspase pathways.

The structural features of 2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole also make it a promising candidate for further chemical modifications. Researchers have synthesized various analogs by altering the substituents on the thiazole ring or modifying the dinitrophenoxy group. These modifications have led to compounds with enhanced biological activities and improved pharmacokinetic profiles. For example, replacing the chlorine atom with other halogens or introducing additional functional groups has resulted in derivatives with increased solubility and bioavailability.

In addition to its potential therapeutic applications, 2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole has been studied for its use in analytical chemistry. Its strong UV absorption properties make it suitable as a chromophore in various spectroscopic techniques. The compound has been used as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses to ensure accurate quantification and identification of related compounds.

The synthesis of 2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 2-chlorothiophenol with 2,4-dinitrophenyl chloromethane followed by cyclization under appropriate conditions. This method yields high purity products suitable for further characterization and biological testing.

In conclusion, 2-Chloro-5-(2,4-dinitrophenoxy)methyl-1,3-thiazole (CAS No. 339104-85-7) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features contribute to its broad spectrum of biological activities, making it an attractive candidate for further research and development. Ongoing studies continue to explore its applications in various fields, from antimicrobial agents to anticancer drugs and analytical standards.